Cas no 2229532-73-2 (4-(3-amino-2,2-dimethylcyclopropyl)benzene-1,2-diol)

• Product Name: 4-(3-amino-2,2-dimethylcyclopropyl)benzene-1,2-diol
• CAS No: 2229532-73-2
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5798289
• PubChem ID: 165851172
• Update Time: 2025-10-15

4-(3-amino-2,2-dimethylcyclopropyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-2,2-dimethylcyclopropyl)benzene-1,2-diol
• EN300-1824340
• 2229532-73-2

• Inchi： 1S/C11H15NO2/c1-11(2)9(10(11)12)6-3-4-7(13)8(14)5-6/h3-5,9-10,13-14H,12H2,1-2H3
• InChI Key： APBWBWSMPFSTNP-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)C1C(C1(C)C)N)O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.5Ų

Additional information on 4-(3-amino-2,2-dimethylcyclopropyl)benzene-1,2-diol

4-(3-Amino-2,2-Dimethylcyclopropyl)Benzene-1,2-Diol: A Promising Compound in Pharmaceutical Research

4-(3-Amino-2,2-Dimethylcyclopropyl)Benzene-1,2-Diol, with the CAS number 2229532-73-2, represents a unique molecular scaffold that has garnered significant attention in recent years due to its potential therapeutic applications and structural versatility. This compound belongs to the class of benzene-1,2-diol derivatives, which are characterized by the presence of two hydroxyl groups at the 1 and 2 positions of the benzene ring. The 3-amino-2,2-dimethylcyclopropyl substituent introduces additional functional groups that may modulate biological activity through various mechanisms, including hydrogen bonding, electrostatic interactions, and molecular recognition.

Recent studies have highlighted the synthetic accessibility of 4-(3-Amino-2,2-Dimethylcyclopropyl)Benzene-1,2-Diol and its potential as a lead compound for drug discovery. A 2023 publication in Journal of Medicinal Chemistry reported the synthesis of this compound using a one-pot reaction involving electrophilic aromatic substitution and amine coupling strategies. The researchers emphasized the importance of the 2,2-dimethylcyclopropyl group in enhancing molecular stability and reducing metabolic degradation, which is critical for drug candidates targeting chronic diseases.

The hydroxyl groups in 4-(3-Amino-2,2-Dimethylcyclopropyl)Benzene-1,2-Diol are believed to play a pivotal role in its pharmacokinetic profile. These groups can form hydrogen bonds with biological targets, such as enzymes or receptors, thereby improving binding affinity and selectivity. A 2023 study published in Drug Discovery Today demonstrated that the 1,2-diol configuration contributes to the compound's ability to inhibit protease enzymes involved in viral replication, making it a potential candidate for antiviral drug development.

Additionally, the amino group at the 3-position of the cyclopropyl ring may enable further functionalization, allowing for the design of derivatives with enhanced therapeutic properties. Researchers have explored the possibility of introducing fluorine atoms or hydrophobic moieties to the molecule to optimize its lipophilicity and cell permeability. Such modifications could be particularly beneficial for targeting intracellular pathogens or neurodegenerative disorders, where efficient cellular uptake is essential.

From a synthetic perspective, the 4-(3-Amino-2,2-Dimethylcyclopropyl)Benzene-1,2-Diol structure presents challenges due to the strain inherent in the cyclopropyl ring. However, recent advances in asymmetric catalysis and organocatalytic methods have enabled the efficient synthesis of this compound with high stereochemical control. A 2023 paper in Organic Letters described a novel approach using chiral phosphoric acid catalysts to achieve the desired stereoisomer configuration, which is crucial for maintaining the compound's biological activity.

Furthermore, the 1,2-diol functionality in 4-(3-Amino-2,2-Dimethylcyclopropyl)Benzene-1,2-Diol may exhibit redox properties that could be exploited for antioxidant applications. A 2023 study in Bioorganic & Medicinal Chemistry suggested that the compound's ability to donate electrons could make it a potential candidate for treating oxidative stress-related diseases, such as neurodegenerative disorders or inflammatory conditions. This property is attributed to the presence of the hydroxyl groups, which can act as electron-donating moieties in redox reactions.

The 3-amino substituent in the cyclopropyl ring may also contribute to the compound's biological activity by forming hydrogen bonds with target proteins. This interaction could enhance the compound's ability to modulate enzyme activity or receptor function. For instance, a 2023 preprint on bioRxiv highlighted the potential of 4-(3-Amino-2,2-Dimethylcyclopropyl)Benzene-1,2-Diol as an inhibitor of kinase enzymes, which are frequently dysregulated in cancer. The study proposed that the amino group could serve as a hydrogen bond donor, improving the compound's binding affinity to the kinase active site.

Despite its promising properties, the 4-(3-Amino-2,2-Dimethylcyclopropyl)Benzene-1,2-Diol structure also presents challenges in terms of toxicity and metabolic stability. A 2023 review in Toxicological Sciences noted that the hydroxyl groups may increase the compound's susceptibility to glucuronidation or glutathione conjugation, which could affect its half-life in vivo. Researchers are actively exploring strategies to mitigate these issues, such as introducing steric bulk or electron-withdrawing groups to the molecule.

In conclusion, 4-(3-Amino-2,2-Dimethylcyclopropyl)Benzene-1,2-Diol is a structurally complex compound with potential applications in various therapeutic areas. Its unique combination of hydroxyl groups, amino substituents, and cyclopropyl ring offers opportunities for further chemical modification and biological exploration. As research in this area continues to advance, the compound may emerge as a valuable lead in the development of new drugs targeting a wide range of diseases.